![molecular formula C15H14N2O3 B4847369 N-[1-(1,3-benzodioxol-5-yl)ethyl]isonicotinamide](/img/structure/B4847369.png)
N-[1-(1,3-benzodioxol-5-yl)ethyl]isonicotinamide
Overview
Description
“N-[1-(1,3-benzodioxol-5-yl)ethyl]isonicotinamide” is a compound that belongs to the class of organic compounds known as proline and derivatives . These are compounds containing proline or a derivative thereof resulting from reaction of proline at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom .
Scientific Research Applications
- EBIO has shown promise as a potential drug candidate due to its interactions with ion channels. Specifically, it activates the large-conductance calcium-activated potassium (BK) channels, which play a crucial role in regulating cell excitability and neurotransmitter release .
- Studies suggest that EBIO may protect against neurodegenerative diseases like Alzheimer’s and Parkinson’s by reducing oxidative stress and maintaining neuronal integrity .
- Researchers are investigating its potential as an adjunct therapy for various cancers, including breast, lung, and glioblastoma .
- Cardiovascular researchers are exploring its use in managing hypertension, ischemic heart disease, and other vascular disorders .
- By understanding how EBIO affects channel behavior, scientists gain insights into broader ion channel physiology and drug design .
- Quantum science is rapidly advancing, and EBIO has relevance in this field. The United Nations has declared 2025 as the International Year of Quantum Science and Technology, emphasizing its importance .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Cancer Research
Cardiovascular Applications
Ion Channel Research and Biophysics
Quantum Computing and Quantum Information Science
Mechanism of Action
Target of Action
Similar compounds have been found to targetmicrotubules and their component protein, tubulin , which are leading targets for anticancer agents .
Mode of Action
Microtubule-targeting agents, like the compound , cause mitotic blockade and cell apoptosis by modulating microtubule assembly. This modulation occurs through the suppression of tubulin polymerization or stabilization of microtubule structure .
Biochemical Pathways
It’s known that microtubule-targeting agents generally disrupt the normal function of microtubules, which play a crucial role in cell division .
Result of Action
The compound has shown anticancer activity against various cancer cell lines, including prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines . It has been observed to cause cell cycle arrest at the S phase and induce apoptosis in CCRF-CEM cancer cells .
properties
IUPAC Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-10(17-15(18)11-4-6-16-7-5-11)12-2-3-13-14(8-12)20-9-19-13/h2-8,10H,9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVJRADARQKWQHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(1,3-benzodioxol-5-yl)ethyl]pyridine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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